Cas no 64047-88-7 (Phenol,2,4-dichloro-6-nitro-, sodium salt (1:1))

• Product Name: Phenol,2,4-dichloro-6-nitro-, sodium salt (1:1)
• CAS No: 64047-88-7
• MF: C₆H₂Cl₂NNaO₃
• MW: 229.98075056076
• CID: 505757
• PubChem ID: 46741
• Update Time: 2025-04-19

Phenol,2,4-dichloro-6-nitro-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Phenol,2,4-dichloro-6-nitro-, sodium salt (1:1)
• Chloronitrophen
• sodium,2,4-dichloro-6-nitrophenolate
• 64047-88-7
• Phenol, 2,4-dichloro-6-nitro-, sodium salt
• Phenol, 2,4-dichloro-6-nitro-, sodium?salt (1:1)
• DTXSID50214130
• 2,4-Dichloro-6-nitrophenol sodium salt

• Inchi： 1S/C6H3Cl2NO3.Na/c7-3-1-4(8)6(10)5(2-3)9(11)12;/h1-2,10H;/q;+1/p-1
• InChI Key： QSYAEOJYDZZOHF-UHFFFAOYSA-M
• SMILES： ClC1=CC(=CC(=C1[O-])[N+](=O)[O-])Cl.[Na+]

Computed Properties

• Exact Mass: 228.93106
• Monoisotopic Mass: 228.9309426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• PSA: 66.2